Cas no 1227573-23-0 (3-fluoro-6-methyl-2(1h)-pyridinone)

• Product Name: 3-fluoro-6-methyl-2(1h)-pyridinone
• CAS No: 1227573-23-0
• MF: C₆H₆FNO
• MW: 127.116344928741
• CID: 1214380
• PubChem ID: 131869938
• Update Time: 2025-06-08

3-fluoro-6-methyl-2(1h)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-methyl-2(1h)-pyridinone
• AMY6644
• 3-fluoro-6-methylpyridin-2-ol
• 1227573-23-0

• Inchi： 1S/C6H6FNO/c1-4-2-3-5(7)6(9)8-4/h2-3H,1H3,(H,8,9)
• InChI Key： XKPVFBRSNPJFMY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)NC1=O

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-fluoro-6-methyl-2(1h)-pyridinone

Exploring the Potential of 3-Fluoro-6-Methyl-2(1H)-Pyridinone (CAS No. 1227573-23-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-fluoro-6-methyl-2(1H)-pyridinone (CAS No. 1227573-23-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its fluorinated pyridinone core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a methyl group at the 6-position and a fluoro substituent at the 3-position, creating a unique pharmacophore that may interact with biological targets in novel ways.

The growing interest in fluorinated heterocycles like 3-fluoro-6-methyl-2(1H)-pyridinone aligns with current trends in medicinal chemistry, where the introduction of fluorine atoms is known to enhance metabolic stability and bioavailability. This compound's CAS number 1227573-23-0 serves as a crucial identifier in chemical databases, facilitating research collaboration and literature searches. Its molecular structure presents opportunities for developing selective enzyme inhibitors, particularly in areas such as kinase modulation, which remains a hot topic in cancer research and inflammatory disease treatment.

Recent studies have highlighted the importance of pyridinone derivatives in addressing drug resistance challenges, a major concern in antimicrobial and antiviral therapies. The 3-fluoro-6-methyl substitution pattern in this compound may offer advantages in overcoming resistance mechanisms, making it a valuable scaffold for next-generation therapeutics. Pharmaceutical companies are actively investigating similar structures for their potential in treating neurological disorders, given the blood-brain barrier permeability often observed with fluorinated small molecules.

The synthesis and characterization of 3-fluoro-6-methyl-2(1H)-pyridinone have been subjects of several recent publications, reflecting the scientific community's interest in this fluorinated building block. Its CAS registry number 1227573-23-0 appears increasingly in patent applications, particularly those related to kinase inhibitors and modulators of protein-protein interactions. The compound's potential extends beyond pharmaceuticals, with possible applications in materials science as a precursor for functionalized polymers and advanced materials with specific electronic properties.

From a drug design perspective, the hydrogen bond acceptor capacity of the pyridinone oxygen combined with the electron-withdrawing effect of the fluorine atom creates interesting possibilities for molecular interactions. This dual functionality makes 3-fluoro-6-methyl-2(1H)-pyridinone particularly valuable in fragment-based drug discovery, where researchers screen small molecules for their ability to bind to therapeutic targets. The compound's moderate lipophilicity, influenced by both the methyl group and fluoro substituent, may contribute to favorable pharmacokinetic properties in potential drug candidates.

Analytical methods for 3-fluoro-6-methyl-2(1H)-pyridinone characterization have been refined in recent years, with advanced techniques like LC-MS and NMR spectroscopy providing detailed structural information. Researchers emphasize the importance of proper compound storage conditions to maintain stability, as the fluoropyridinone moiety can be sensitive to certain environmental factors. These considerations are crucial for ensuring reproducible results in biological assays and formulation studies.

The commercial availability of CAS 1227573-23-0 through specialty chemical suppliers has facilitated broader investigation of this compound's properties. Current research explores its potential as a versatile intermediate in multi-step syntheses, particularly for creating libraries of analogs with varied biological activities. The compound's relatively simple structure belies its significant potential, as evidenced by its inclusion in several high-throughput screening campaigns targeting various disease pathways.

Looking forward, 3-fluoro-6-methyl-2(1H)-pyridinone represents an excellent example of how subtle modifications to heterocyclic scaffolds can yield compounds with valuable properties. Its fluorine atom incorporation follows the growing trend of fluorine in drug design, while the methyl group offers opportunities for further derivatization. As research continues, this compound may serve as the foundation for developing new classes of therapeutic agents addressing unmet medical needs in areas such as neurodegenerative diseases and metabolic disorders.

Quality control protocols for 3-fluoro-6-methyl-2(1H)-pyridinone have become increasingly sophisticated, with emphasis on purity assessment and impurity profiling. These developments support the compound's use in rigorous preclinical studies and facilitate its transition into more advanced research phases. The scientific community continues to explore innovative synthetic routes to access this scaffold more efficiently, potentially lowering production costs and expanding its accessibility for research purposes.

In conclusion, 3-fluoro-6-methyl-2(1H)-pyridinone (CAS No. 1227573-23-0) stands as a promising compound at the intersection of medicinal chemistry and drug development. Its unique structural features and growing body of research applications position it as a molecule worth watching in coming years. As understanding of its properties and potential deepens, this fluorinated pyridinone derivative may contribute significantly to advances in pharmaceutical science and related fields.